9-Phenanthrylmagnesium bromide
Overview
Description
9-Phenanthrylmagnesium bromide is an organometallic compound that is used extensively in scientific research. It is a highly reactive compound that is used as a reagent in many chemical reactions. The compound is synthesized using a Grignard reaction between phenanthryl chloride and magnesium bromide.
Scientific Research Applications
Grignard Reagent
9-Phenanthrylmagnesium bromide is a Grignard reagent . Grignard reagents are organomagnesium compounds that are widely used in organic chemistry for carbon-carbon bond formation. They are powerful tools for the formation of carbon-carbon bonds, and are often used in the synthesis of complex organic molecules.
Preparation of 9-Alkyl and 9-Arylthiophenanthrenes
9-Phenanthrylmagnesium bromide can be used as a reagent to prepare 9-alkyl and 9-arylthiophenanthrenes by reacting with alkyl or aryl thiol compounds . This reaction is useful in the synthesis of various organic compounds, including pharmaceuticals and materials for organic electronics.
Synthesis of (S)-α-Methylbenzyl 1-(9-Phenanthryl)-2-Naphthoate
This compound can be synthesized by treating (S)-α-methylbenzyl methoxy-2-naphthoate with 9-Phenanthrylmagnesium bromide . This reaction is a key step in the synthesis of certain chiral organic compounds.
Synthesis of 1-(9-Phenanthryl)-1-Phenylethanol (Carbinol)
9-Phenanthrylmagnesium bromide can be used to synthesize 1-(9-Phenanthryl)-1-phenylethanol (carbinol) by reacting with acetophenone . This reaction is an example of a Grignard reaction, where a Grignard reagent (in this case, 9-Phenanthrylmagnesium bromide) is used to form a new carbon-carbon bond.
Material Science Applications
Due to its reactivity, 9-Phenanthrylmagnesium bromide can be used in the synthesis of various materials, including polymers and organic semiconductors .
Pharmaceutical Applications
In the pharmaceutical industry, 9-Phenanthrylmagnesium bromide can be used in the synthesis of various drugs, particularly those that contain a phenanthryl group .
Mechanism of Action
Target of Action
9-Phenanthrylmagnesium bromide is a Grignard reagent . Grignard reagents are organomagnesium compounds that are widely used in organic chemistry for carbon-carbon bond formation. The primary targets of 9-Phenanthrylmagnesium bromide are electrophilic carbon atoms in organic molecules, where it acts as a nucleophile.
Mode of Action
The mode of action of 9-Phenanthrylmagnesium bromide involves a nucleophilic attack on the electrophilic carbon atom of an organic molecule . This results in the formation of a new carbon-carbon bond, leading to the synthesis of a wide range of organic compounds.
Biochemical Pathways
The Grignard reaction, which involves the use of 9-Phenanthrylmagnesium bromide, is a key step in various biochemical pathways for the synthesis of complex organic molecules . For instance, it can be used to prepare 9-alkyl and 9-arylthiophenanthrenes by reacting with alkyl or aryl thiol compounds .
Pharmacokinetics
It’s worth noting that grignard reagents, including 9-phenanthrylmagnesium bromide, are generally sensitive to moisture and air, requiring careful handling and storage .
Result of Action
The result of the action of 9-Phenanthrylmagnesium bromide is the formation of new organic compounds. For example, it can react with acetophenone to produce 1-(9-Phenanthryl)-1-phenylethanol (carbinol) .
Action Environment
The action of 9-Phenanthrylmagnesium bromide is highly dependent on the environment. It requires anhydrous conditions and is typically carried out in an inert atmosphere to prevent reaction with water or oxygen . The reaction is usually performed in solvents like diethyl ether or tetrahydrofuran (THF), which can stabilize the Grignard reagent .
properties
IUPAC Name |
magnesium;9H-phenanthren-9-ide;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9.BrH.Mg/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)13;;/h1-9H;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQYSGLNTEAQBIV-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=[C-]C3=CC=CC=C32.[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrMg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Phenanthrylmagnesium bromide | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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